Cas no 1361844-19-0 (3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde)

• Product Name: 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde
• CAS No: 1361844-19-0
• MF: C₁₃H₇Cl₂FO
• MW: 269.0984852314
• CID: 4993822
• Update Time: 2025-05-24

3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde

• Inchi： 1S/C13H7Cl2FO/c14-10-4-9(5-11(15)6-10)12-3-8(7-17)1-2-13(12)16/h1-7H
• InChI Key： YHLBLWXTOJDSBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=C(C=O)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde

3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde (CAS No. 1361844-19-0)

The compound 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde (CAS No. 1361844-19-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique biphenyl structure and functional groups, has garnered attention due to its potential in drug discovery, material synthesis, and as a precursor in organic transformations.

Recent studies have highlighted the importance of biphenyl systems in medicinal chemistry, particularly in the development of bioactive compounds. The presence of chlorine and fluorine substituents in this molecule introduces electronic effects that can modulate its reactivity and biological activity. For instance, the chlorine atoms at the 3' and 5' positions of the biphenyl ring contribute to increased lipophilicity, while the fluorine atom at the 6-position enhances electronic versatility, making this compound a promising candidate for various chemical reactions.

One of the most notable applications of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde is its role as an intermediate in the synthesis of complex organic molecules. Researchers have utilized this compound to construct biologically active compounds with intricate architectures. For example, a study published in *Organic Chemistry Frontiers* demonstrated its use in the construction of heterocyclic frameworks, which are critical components of many pharmaceutical agents.

In addition to its synthetic utility, this compound has shown potential in materials science. The biphenyl system is known for its ability to form stable π-conjugated structures, which are essential in the development of organic semiconductors and optoelectronic materials. Recent advancements in this area have explored the use of biphenyl-based materials for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing substituents onto the aromatic ring and subsequent oxidation reactions to form the aldehyde group. These methods have been optimized to ensure high yields and purity, making this compound accessible for large-scale applications.

From a toxicological perspective, understanding the safety profile of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde is crucial for its safe handling and use in industrial settings. Recent studies have focused on evaluating its acute and chronic toxicity profiles using both in vitro and in vivo models. These studies suggest that while the compound exhibits low toxicity under normal handling conditions, precautions should be taken to minimize exposure during synthesis and processing.

Looking ahead, the versatility of 3',5'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde presents numerous opportunities for further research and development. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical transformations and applications across diverse industries. As advancements in synthetic methodology continue to evolve, this compound is likely to play an increasingly important role in both academic research and industrial production.